N-{4-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylpropanamide

• IUPAC Name: N-[4-(4-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C19H20N4OS/c1-23-18(21-22-19(23)25-2)15-9-11-16(12-10-15)20-17(24)13-8-14-6-4-3-5-7-14/h3-7,9-12H,8,13H2,1-2H3,(H,20,24)
• InChI Key: PNPVEQGZCBWKQV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SC)C2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol

Description

N-{4-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylpropanamide, also known as MTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MTA belongs to the class of triazole compounds and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Oxazoles and Thiazoles

  Research has demonstrated methods for synthesizing oxazoles and thiazoles, which are crucial in drug development and materials science. For example, Kumar et al. (2012) detailed a two-step synthesis of 2-phenyl-4,5-substituted oxazoles, emphasizing the role of intramolecular copper-catalyzed cyclization of highly functionalized novel β-(methylthio)enamides. This method showcases the chemical's utility in synthesizing complex heterocyclic compounds (Kumar et al., 2012).

• Anticancer Potential

  Gomha et al. (2017) synthesized novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety, evaluating them as potent anticancer agents. This highlights the compound's potential scaffold for developing new cancer treatments (Gomha et al., 2017).

Biological Activities

• Antimicrobial and Antifungal Activities

  The chemical structure related to N-{4-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylpropanamide has been explored for antimicrobial properties. Fuloria et al. (2009) described the synthesis of derivatives that showed significant antibacterial and antifungal activities, illustrating the compound's relevance in developing new antimicrobial agents (Fuloria et al., 2009).

• Chemoselective Synthesis

  Kumar et al. (2013) reported an efficient route to synthesize thiazoles via chemoselective thionation-cyclization of enamides. This demonstrates the compound's versatility in organic synthesis, providing pathways to novel thiazole derivatives with potential biological activities (Kumar et al., 2013).